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Compound of Interest

Compound Name: L-Tyrosine disodium salt dihydrate

Cat. No.: B15680748

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction L-Tyrosine is a non-essential amino acid crucial for protein synthesis and serves

as a precursor for key neurotransmitters such as dopamine, norepinephrine, and epinephrine.

[1][2] Its disodium salt dihydrate form is a highly water-soluble compound, making it suitable for

various pharmaceutical and biotechnological applications, including dietary supplements and

cell culture media.[1][3] Accurate quantification of L-Tyrosine is vital for quality control,

formulation development, and metabolic research. Spectrophotometry offers a rapid,

accessible, and reliable method for its determination. This document provides detailed

protocols for two spectrophotometric methods: direct analysis by UV absorption and a

colorimetric method for samples with complex matrices.

Physicochemical Properties A summary of the key properties of L-Tyrosine disodium salt
dihydrate is presented below.
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Property Value Reference

CAS Number 122666-87-9 [1][4]

Molecular Formula C₉H₁₃NNa₂O₅ [4]

Molecular Weight 261.18 g/mol [4]

Appearance White to beige powder

UV Absorption Maxima (λmax)
~224 nm and ~275 nm (in

neutral aqueous solution)
[5]

Solubility Highly soluble in water [1][3]

Protocol 1: Direct Quantitative Analysis by UV
Spectrophotometry
Principle This method relies on the intrinsic ultraviolet absorbance of the phenol chromophore

in the L-Tyrosine side chain.[6][7] In aqueous solutions, L-Tyrosine exhibits a distinct

absorption maximum at approximately 275 nm, which can be used for direct quantification by

applying the Beer-Lambert law.[5] This method is ideal for pure samples or simple formulations

where interfering substances that absorb in the same UV region are absent.

Experimental Protocol

1. Materials and Equipment:

L-Tyrosine disodium salt dihydrate (Reference Standard)

Deionized water or 0.1 M Phosphate Buffer (pH 7.0)

UV-Vis Spectrophotometer

1 cm path length quartz cuvettes

Calibrated analytical balance and volumetric flasks

2. Preparation of Stock and Standard Solutions:
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Stock Solution (100 µg/mL): Accurately weigh 10.0 mg of L-Tyrosine disodium salt
dihydrate and dissolve it in a 100 mL volumetric flask with deionized water or phosphate

buffer.

Standard Solutions: Prepare a series of dilutions from the stock solution to create standards

with concentrations ranging from 5 µg/mL to 50 µg/mL.

3. Spectrophotometric Measurement:

Set the spectrophotometer to scan the UV range or to measure absorbance at the λmax of

L-Tyrosine (~275 nm). Use deionized water or the corresponding buffer as a blank.

Measure the absorbance of each standard solution.

Measure the absorbance of the unknown sample(s), ensuring the reading falls within the

range of the standard curve. Dilute the sample if necessary.

4. Data Analysis:

Construct a calibration curve by plotting the absorbance of the standards against their known

concentrations.

Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the

correlation coefficient (R²). An R² value > 0.99 is desirable.

Use the equation to calculate the concentration of L-Tyrosine in the unknown sample.
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Diagram 1: UV Spectrophotometry Workflow
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Diagram 1: Workflow for direct UV spectrophotometric analysis.

Protocol 2: Quantitative Analysis by Colorimetric
Derivatization
Principle For complex samples like pharmaceutical formulations, direct UV measurement can

be compromised by interference from excipients.[8][9] A more selective method involves

derivatizing L-Tyrosine with 4-chloro-7-nitrobenzo-2-oxa-1,3-diazole (NBD-Cl). NBD-Cl reacts

with the primary amino group of L-Tyrosine in an alkaline medium (pH 10.0) to yield a stable,

orange-colored product that can be quantified in the visible spectrum at 388 nm, thereby

avoiding UV-region interference.[8][9][10]

Experimental Protocol

1. Materials and Equipment:
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L-Tyrosine disodium salt dihydrate

NBD-Cl (7-Chloro-4-nitrobenzoxadiazole)

Borate buffer (pH 10.0)

Deionized water

Visible Spectrophotometer and 1 cm glass or quartz cuvettes

Water bath or heating block (set to 70°C)

2. Preparation of Solutions:

L-Tyrosine Stock Solution (100 µg/mL): Prepare as described in Protocol 1. From this, create

working standards (e.g., 10-50 µg/mL).[8]

NBD-Cl Solution (0.024% w/v): Dissolve 24 mg of NBD-Cl in 100 mL of deionized water. This

solution should be freshly prepared.[8][9]

Borate Buffer (pH 10.0): Prepare a standard borate buffer and adjust the pH to 10.0.

3. Derivatization Procedure:

To a series of 10 mL volumetric flasks, add aliquots of the standard solutions to achieve final

concentrations of 10, 20, 30, 40, and 50 µg/mL.

Add 1.0 mL of borate buffer (pH 10.0) to each flask.[8]

Add 2.0 mL of the 0.024% NBD-Cl solution.[8][9]

Incubate the flasks in a water bath at 70°C for 25 minutes.[8][9]

After incubation, cool the flasks to room temperature and bring the volume up to 10 mL with

deionized water.

Prepare a reagent blank using the same procedure but substituting the L-Tyrosine solution

with deionized water.
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4. Spectrophotometric Measurement:

Set the spectrophotometer to 388 nm and use the reagent blank to zero the instrument.[8]

Measure the absorbance of each standard and the unknown sample(s).

5. Data Analysis:

Construct a calibration curve and perform linear regression as described in Protocol 1 to

determine the concentration of the unknown sample.

Optimized Method Parameters

Parameter Optimized Value Reference

Derivatizing Reagent
4-chloro-7-nitrobenzo-2-oxa-

1,3-diazole (NBD-Cl)
[8][10]

Reaction pH 10.0 (Borate Buffer) [8][9]

Reaction Temperature 70°C [8]

Reaction Time 25 minutes [8]

Wavelength (λmax) 388 nm [8][10]

Linearity Range 10 - 50 µg/mL [10]

Limit of Detection (LOD) 2.85 µg/mL [10]

Limit of Quantification (LOQ) 8.6 µg/mL [10]
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Diagram 2: NBD-Cl Derivatization Workflow
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Diagram 2: Workflow for colorimetric analysis using NBD-Cl.
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Application: Relevance in Signaling Pathways
L-Tyrosine is a fundamental component of cellular signaling. Tyrosine residues within proteins

are key targets for phosphorylation by tyrosine kinases.[2][11] This process is a critical "on-off"

switch in many signal transduction pathways that regulate cell growth, differentiation, and

metabolism.[11] Receptor Tyrosine Kinases (RTKs), for example, are activated by ligand

binding, which induces receptor dimerization and autophosphorylation on specific tyrosine

residues. These newly formed phosphotyrosine sites act as docking points for downstream

signaling proteins, propagating the signal into the cell.[12]

Receptor Tyrosine Kinase (RTK) Activation Pathway
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Diagram 3: Simplified RTK Signaling Pathway
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Diagram 3: Tyrosine phosphorylation in RTK signal transduction.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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